Cas no 445396-91-8 (2-Propenoic acid,2-[(1-oxopropyl)amino]-, methyl ester)

• Product Name: 2-Propenoic acid,2-[(1-oxopropyl)amino]-, methyl ester
• CAS No: 445396-91-8
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 327607
• PubChem ID: 45082239
• Update Time: 2025-04-19

2-Propenoic acid,2-[(1-oxopropyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[(1-oxopropyl)amino]-, methyl ester
• 2-Propenoicacid,2-[(1-oxopropyl)amino]-,methylester(9CI)
• methyl 2-(propanoylamino)prop-2-enoate
• Methyl 2-propanamidoprop-2-enoate
• SCHEMBL2014836
• 445396-91-8
• DTXSID90665208

• Inchi： 1S/C7H11NO3/c1-4-6(9)8-5(2)7(10)11-3/h2,4H2,1,3H3,(H,8,9)
• InChI Key： GJFWYWNVPMXHIK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)NC(CC)=O)=O

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.6